Cas no 3069-19-0 (Hexyltrimethoxysilane)

Hexyltrimethoxysilane structure
Hexyltrimethoxysilane structure
Product Name:Hexyltrimethoxysilane
CAS No:3069-19-0
MF:C9H22O3Si
MW:206.354684352875
MDL:MFCD00039801
CID:84597
PubChem ID:87571236
Update Time:2026-05-14

Hexyltrimethoxysilane Chemical and Physical Properties

Names and Identifiers

    • Hexyltrimethoxysilane
    • n-Hexyltrimethoxysilane
    • hexyltrimethoxy-silan
    • Silane,hexyltrimethoxy
    • Trimethoxy-hexylsilan
    • Silane,hexyltrimethoxy-
    • MDL： MFCD00039801
    • Inchi： 1S/C9H22O3Si/c1-5-6-7-8-9-13(10-2,11-3)12-4/h5-9H2,1-4H3
    • InChI Key： CZWLNMOIEMTDJY-UHFFFAOYSA-N
    • SMILES： CCCCCC[Si](OC)(OC)OC
    • BRN： 2347551

Computed Properties

  • Exact Mass: 206.13400
  • Monoisotopic Mass: 206.134
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 8
  • Complexity: 107
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 27.7A^2

Experimental Properties

  • Color/Form: colorless liquid
  • Density: 0,92 g/cm3
  • Melting Point: <0°C
  • Boiling Point: 203°C(lit.)
  • Flash Point: 62°C
  • Refractive Index: 1.4070
  • PSA: 27.69000
  • LogP: 2.44480
  • Sensitiveness: Moisture Sensitive
  • Solubility: Not available
  • Vapor Pressure: 2.1±0.3 mmHg at 25°C

Hexyltrimethoxysilane Security Information

Hexyltrimethoxysilane Customs Data

  • HS CODE：2931900090
  • Customs Data：

    China Customs Code:

    2931900090

    Overview:

    2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

    Summary:

    2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

Hexyltrimethoxysilane Pricemore >>

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Hexyltrimethoxysilane Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:3069-19-0)Hexyltrimethoxysilane
Order Number:A820486
Stock Status:in Stock
Quantity:500g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:09
Price ($):164.0
Email:sales@amadischem.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:3069-19-0)己基三甲氧基硅烷
Order Number:LE2473203
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:40
Price ($):discuss personally
Email:18501500038@163.com

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Recommended suppliers
Amadis Chemical Company Limited
(CAS:3069-19-0)Hexyltrimethoxysilane
A820486
Purity:99%
Quantity:500g
Price ($):164.0
Email
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:3069-19-0)己基三甲氧基硅烷
LE2473203
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
Email